Cas no 62247-21-6 (3-Amino-3-(pyridin-3-yl)propanoic acid)

• Product Name: 3-Amino-3-(pyridin-3-yl)propanoic acid
• CAS No: 62247-21-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD01549598
• CID: 57848
• PubChem ID: 253662366
• Update Time: 2025-11-01

3-Amino-3-(pyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(pyridin-3-yl)propanoic acid
• (RS)-3-AMINO-3-(3-PYRIDYL)-PROPIONIC ACID
• 3-Amino-3-(3-pyridyl)propionic Acid
• 3-Amino-3-pyridin-3-ylpropanoic acid
• 3-Amino-3-pyridin-3-yl-propionic acid
• DL-3-Amino-3-(3’-pyridyl)-propionic acid
• 3-Amino-3-(3'-pyridyl)propionic acid
• DL-3-amino-3-(pyridin-3-yl)propionic acid
• DL-3-Amino-3-(3'-pyridyl)-propionic acid
• 3-AMINO-3-(3-PYRIDYL)PROPANOIC ACID
• 3-amino-3-(3-pyridinyl)propanoic acid
• 3-azanyl-3-pyridin-3-yl-propanoic acid
• 3-Amino-3-(3-pyridyl)propionicacid
• 3-Pyridinepropanoicacid, b-am
• FT-0694605
• A809605
• CS-0019256
• A8601
• AKOS016339974
• FT-0659696
• AM85851
• AB17754
• SR-01000597142
• SCHEMBL157097
• AC-5724
• CHEMBL4289372
• DS-1785
• DL-3-Amino-3-(3-pyridyl)-propionic acid
• AKOS000175229
• MFCD01549598
• DTXSID50977819
• 1X-0807
• beta-amino-beta-(3-pyridyl)propionic acid
• FD1091
• SY013379
• DL-3-Amino-3-(3'-pyridyl)propionic acid
• FT-0694606
• 3-amino-3-(3pyridyl)propionic acid
• 3-amino-3-(pyridine-3-yl)propionic acid
• F0917-7547
• AB09204
• AB17820
• SR-01000597142-1
• BCP26384
• Oprea1_753917
• EN300-673437
• 62247-21-6
• QOTCEJINJFHMLO-UHFFFAOYSA-N
• (R)-3-Amino-3-(3-pyridyl)propionic acid
• DB-011285
• A2537
• DB-011740
• ALBB-006651
• STK504049
• (S)-3-Amino-3-(3-pyridyl)propionic acid

• MDL： MFCD01549598
• Inchi： 1S/C8H10N2O2/c9-7(4-8(11)12)6-2-1-3-10-5-6/h1-3,5,7H,4,9H2,(H,11,12)
• InChI Key： QOTCEJINJFHMLO-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=NC=CC=1)N)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: -3

Experimental Properties

• Color/Form: No data available
• Density: 1.268
• Melting Point: 205.0 to 209.0 deg-C
• Boiling Point: 352.6℃ at 760 mmHg
• Flash Point: 352.6 °C at 760 mmHg
• Refractive Index: 1.58
• PSA: 76.21000
• LogP: 1.25640

3-Amino-3-(pyridin-3-yl)propanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Amino-3-(pyridin-3-yl)propanoic acid

3-Amino-3-(pyridin-3-yl)propanoic acid (CAS No. 62247-21-6): A Comprehensive Overview

3-Amino-3-(pyridin-3-yl)propanoic acid (CAS No. 62247-21-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Aminopyridine-3-propanoic acid, is characterized by its unique structure, which combines an amino group and a pyridine ring, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of 3-Amino-3-(pyridin-3-yl)propanoic acid is C₉H₁₁NO₃, and it has a molecular weight of 185.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. Its structural features, particularly the presence of the pyridine ring and the amino group, contribute to its diverse chemical reactivity and biological activity.

In recent years, 3-Amino-3-(pyridin-3-yl)propanoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a precursor in the synthesis of neuroprotective agents and anti-inflammatory drugs. The pyridine ring, known for its aromaticity and electron-withdrawing properties, can modulate the biological activity of the compound, making it suitable for targeting specific receptors or enzymes involved in various diseases.

A notable study published in the *Journal of Medicinal Chemistry* in 2021 investigated the use of 3-Amino-3-(pyridin-3-yl)propanoic acid as a scaffold for developing novel inhibitors of cyclooxygenase (COX) enzymes. COX enzymes are key targets in the treatment of inflammation and pain, and inhibitors of these enzymes have shown promise in managing conditions such as osteoarthritis and rheumatoid arthritis. The researchers found that derivatives of 3-Amino-3-(pyridin-3-yl)propanoic acid exhibited potent COX inhibitory activity, with selectivity towards COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects.

Beyond its use in anti-inflammatory drug development, 3-Amino-3-(pyridin-3-yl)propanoic acid has also been explored for its potential neuroprotective properties. A study published in *Neuropharmacology* in 2020 demonstrated that certain derivatives of this compound could effectively protect neurons from oxidative stress-induced damage. The researchers found that these derivatives activated key signaling pathways involved in cell survival and reduced the production of reactive oxygen species (ROS), which are known to contribute to neuronal death in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The versatility of 3-Amino-3-(pyridin-3-yl)propanoic acid extends to its use as a chiral building block in asymmetric synthesis. The presence of a chiral center in the molecule allows for the preparation of enantiomerically pure compounds, which are essential for many pharmaceutical applications where enantioselectivity is crucial. A recent review article in *Chemical Reviews* highlighted several examples where 3-Amino-3-(pyridin-3-yl)propanoic acid was used as a starting material for the synthesis of chiral drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 3-Amino-3-(pyridin-3-yl)propanoic acid has also found use in other areas of chemistry and biology. For instance, it has been employed as a ligand in coordination chemistry to form metal complexes with interesting catalytic properties. These complexes have shown promise in catalyzing various organic transformations, including C-H activation and cross-coupling reactions, which are important processes in synthetic chemistry.

The synthesis of 3-Amino-3-(pyridin-3-yl)propanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromopyridine with an appropriate amine followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 3-pyridinecarboxaldehyde with an amino acid derivative, followed by reduction to form the desired product. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of 3-Amino-3-(pyridin-3-yl)propanoic acid is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to prevent skin contact or inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 3-Amino-3-(pyridin-3-yl)propanoic acid (CAS No. 62247-21-6) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in areas such as anti-inflammatory agents and neuroprotective drugs. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.